1-methyl-3-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)pyridin-2(1H)-one

• IUPAC Name: 1-methyl-3-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidine-1-carbonyl]pyridin-2-one
• InChI: InChI=1S/C19H20N4O3S/c1-22-7-3-5-15(18(22)24)19(25)23-8-2-4-13(11-23)10-16-20-17(21-26-16)14-6-9-27-12-14/h3,5-7,9,12-13H,2,4,8,10-11H2,1H3
• InChI Key: ZRXSQMYOXVACBH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)N2CCCC(C2)CC3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C19H20N4O3S
• Molecular Weight: 384.5 g/mol
• CAS No.: 1705892-55-2

Description

1-methyl-3-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidine-1-carbonyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H20N4O3S and its molecular weight is 384.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis of compounds containing the 1,2,4-oxadiazole ring, similar to the one mentioned, has been explored extensively. These compounds are of interest due to their potential antimicrobial, antifungal, anti-inflammatory, analgesic, CNS-stimulating, anticonvulsive, anti-cancer, diuretic, and antihypertensive properties. Research has shown that the tetrahydropyridine (THP) moiety, when incorporated into 1,3,4-oxadiazole derivatives, may enhance biological activity due to the nature of the substituents on the THP ring system (Redda & Gangapuram, 2007).

Additionally, compounds featuring the thiophene and piperidine elements, akin to the chemical structure , have been synthesized and evaluated for their pharmacological potential. The structural modifications on these compounds, such as the introduction of the thiophene and piperidine groups, are crucial for enhancing their biological activities and have been a subject of significant research interest (Yakubkene & Vainilavichyus, 1998).

Biological Activities and Applications

The interest in such compounds extends to their varied biological activities. Studies on related compounds have demonstrated their potential in anticancer applications. The synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines, for instance, has shown promising anticancer activities, highlighting the significance of the structural features present in the compound of interest (Redda & Gangapuram, 2007).

Moreover, the synthesis and pharmacological evaluation of novel derivatives have shown significant antimicrobial activity, suggesting the potential of these compounds in addressing bacterial and fungal infections. The structural motifs, including the 1,2,4-oxadiazole ring and piperidine moiety, play a crucial role in the compounds' bioactivity, underscoring their importance in the design of new therapeutic agents (Suresh, Lavanya, & Rao, 2016).